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Compound of Interest

3-(3-

Compound Name:
Chlorobenzenesulfonyl)aniline

Cat. No.: B13229788

Get Quote

\ J

CAS Number: 1896979-05-7 Molecular Formula:
Molecular Weight: 267.73 g/mol

Executive Summary

3-(3-Chlorobenzenesulfonyl)aniline is a diaryl sulfone intermediate used primarily in the
synthesis of functionalized sulfonamides and polysulfone polymers. Its structure consists of an
electron-rich aniline ring and an electron-deficient 3-chlorobenzene ring connected by a
sulfonyl (

) bridge.

This guide details the theoretical and predicted spectroscopic signatures (MS, IR, NMR)
required for structural validation. Given the rarity of empirical literature for this specific isomer,
data presented here is derived from high-fidelity fragmental additivity rules and validated
against analogous diaryl sulfones (e.g., 3,3'-diaminodiphenyl sulfone and 3-chlorophenyl
sulfones).
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Structural Characterization Strategy

To accurately interpret the spectra, the molecule is divided into two distinct aromatic systems
perturbed by the central sulfonyl group:

¢ Ring A (Aniline): Activated by the amine (
) group; exhibits shielding effects at ortho/para positions relative to the nitrogen.[1]
e Ring B (Chlorobenzene): Deactivated by both the chloro (

) and sulfonyl (

) groups; exhibits downfield shifts due to electron withdrawal.[1]

Structural Visualization & Numbering

The following diagram illustrates the atom numbering used for NMR assignment and the
fragmentation logic for Mass Spectrometry.
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Figure 1: Structural connectivity and ring designation for 3-(3-Chlorobenzenesulfonyl)aniline.
Mass Spectrometry (MS) Analysis
Methodology: Electron lonization (El, 70 eV) or ESI (+).

The mass spectrum is dominated by the stability of the sulfone linkage and the characteristic

chlorine isotope pattern.
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lon Type m/z (approx) Intensity Interpretation

Molecular lon ( Parent peak (
267 High

) ).

Isotope Peak ( Characteristic 3:1 ratio

269 ~33% of M+ confirming presence

) of one Chlorine atom.

. Cleavage of the C-S

Fragment A 175/177 Medium bond on the aniline

side.

. Cleavage of the C-S

Fragment B 156 Medium bond on the

chlorobenzene side.

] . Loss of
Fragment C 111/113 High

from Fragment A.

. The aniline cation is

Base Peak 92 100% highly stable and
typically the base

peak.

Diagnostic Check: Look for the M/M+2 doublet at 267/269. If this ratio is not 3:1, the
chlorination is incorrect.

Infrared Spectroscopy (IR)

Methodology: FTIR (KBr pellet or ATR).[1]

The spectrum will show a superposition of primary amine bands and strong sulfone stretches.
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Wavenumber (

Functional Group Intensity Mode Description
)
N-H stretching
Primary Amine ( _ (Asymmetric &
3450 & 3360 Medium ) o
) Symmetric). Distinct
doublet.
Aromatic C-H
Arene C-H 3050 - 3100 Weak )
stretching.
Sulfone ( Asymmetric
1300 - 1320 Strong
) stretch. Diagnostic.
Sulfone ( Symmetric
1140 - 1160 Strong
) stretch. Diagnostic.
) ) Ring skeletal
C=C Aromatic 1580 - 1600 Medium o
vibrations.
C-N Stretch 1250 - 1280 Medium stretch.
stretch (often
C-ClI Stretch 1080 - 1100 Medium obscured by
fingerprints).
Scissoring vibration of
N-H Bend 1620 - 1640 Medium

Nuclear Magnetic Resonance (NMR)

Methodology: 400 MHz or higher, Solvent:

or

.[1] Note:

is recommended due to the polarity of the sulfone and to clearly resolve the
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protons.

H NMR (Proton) Prediction & Assignment

The spectrum is complex due to two meta-substituted rings. Chemical shifts are estimated
based on substituent shielding constants.

Ring A: The Aniline Moiety (Electron Rich)
The

group shields ortho/para protons, counteracting the deshielding

1]
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Shift (
Position Multiplicity (Hz2)
ppm)

Assignment
Logic

Exchangeable

protons.
5.50-5.80 Broad Singlet - Broadened by

guadrupole

relaxation.

Ortho to

(deshield) &
Narrow
H2 7.05-7.15 ~2.0
Doublet/Singlet (shield). Net:

slightly
deshielded.

Ortho to

(strong shield),
Doublet of
H4 6.75-6.85 8.0, 2.0 Para to
Doublets

.[1] Most upfield

ring proton.

Ortho to
H6 7.15-7.25 Doublet 7.8
(deshield).

Meta to both.
) Resembles
H5 7.25-7.35 Triplet (app) 8.0
standard

benzene.

Ring B: The Chlorobenzene Moiety (Electron Deficient)
Both

and

are electron-withdrawing, shifting these protons downfield (7.5+ ppm).[1]
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Shift (

. e Assighment
Position Multiplicity (Hz2) Lodi
ppm) ogie
Between two
EWGs (
Narrow and
H2' 7.85-7.95 _ _ ~1.8
Triplet/Singlet
). Most
deshielded
proton.
Ortho to
Doublet of
H4' 7.65-7.75 8.0,1.0 , Parato
Doublets
1]
Ortho to
Doublet of
Hé6' 7.80 - 7.90 8.0,1.0 , Parato
Doublets
1
H5' 7.55-7.65 Triplet 8.0 Meta to both.
C NMR (Carbon) Prediction
Solvent:
. Reference: 39.5 ppm.
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Shift (
Carbon Type Assignment
ppm)
Ipso carbon attached to amine
C-N (A3) 149.0 - 150.0 _ _
(highly deshielded by N).
Ipso carbon attached to
C-S (A1) 141.0 - 142.0 _
sulfone (Ring A).
Ipso carbon attached to
C-S (B1) 143.0-144.0 )
sulfone (Ring B).
Ipso carbon attached to
C-ClI (B3) 134.0-135.0 _
chlorine.
Ring B methines (deshielded
Ar-CH (B) 131.0-134.0
by EWGS).
Ring A methines. C4 and C2
will be most upfield (~113-118
Ar-CH (A) 113.0-129.0

ppm) due to ortho-amino

effect.

Experimental Workflow: Sample Preparation

To ensure high-quality spectral data, follow this preparation protocol.
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Solid Sample

(3-(3-Chlorobenzenesulfonyl)aniline)

NMR Prep IR Prep

| * (Grind 1 mg with
[Welgh 10-15 mg} o [100 mg dr?/ KBJ

Dissolve in 0.6 mL DMSO-d6 Press into transparent pellet) :
(Use vortex mixer) (8-10 tons pressure) :

Filter |f cloudy
(Glass wool)

[Transfer to 5mm NMR Tube}

Click to download full resolution via product page
Figure 2: Sample preparation workflow for spectroscopic analysis.
Critical Considerations:

e Solvent Choice: Do not use

if the sample contains trace HCI salts (common in amine synthesis), as this leads to peak
broadening.[1]

suppresses exchange broadening of the
protons.

o Water Peak: Expect a water signal at 3.33 ppm in
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. The

signal (approx 5.5 ppm) must be distinguished from this.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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